![molecular formula C18H26N4OS B5614956 3-[3-(4-morpholinyl)propyl]-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-imine](/img/structure/B5614956.png)
3-[3-(4-morpholinyl)propyl]-3,5,6,7,8,9-hexahydro-4H-cyclohepta[4,5]thieno[2,3-d]pyrimidin-4-imine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound belongs to a class of molecules with significance in various chemical and pharmacological fields. It's characterized by a complex structure incorporating elements such as morpholine, thieno[2,3-d]pyrimidin-4-imine, and a cyclohepta moiety. The interest in this molecule stems from its potential in chemical synthesis and understanding molecular interactions.
Synthesis Analysis
The synthesis involves multiple steps, starting from accessible precursors such as methyl 3-aminothiophene-2-carboxylate, proceeding through condensation reactions, chlorination, and nucleophilic substitution to achieve the final compound. A notable method includes a green synthesis approach, utilizing catalytic reactions to improve efficiency and reduce environmental impact (Lei et al., 2017); (Shi et al., 2018).
Molecular Structure Analysis
The compound's structure is confirmed through spectroscopic methods, such as 1H NMR and mass spectrometry, ensuring the accuracy of the synthesis. The central thienopyrimidine ring system exhibits planarity, contributing to the molecule's chemical behavior and interaction potential (Zeng et al., 2007).
Chemical Reactions and Properties
This compound undergoes various chemical reactions, including but not limited to, cyclocondensation, base-catalyzed reactions, and nucleophilic substitutions, yielding a range of derivatives with diversified functional groups. These reactions underline the compound's versatility and reactivity, important for further modifications and applications (Liu et al., 2008); (Karimian et al., 2017).
properties
IUPAC Name |
4-(3-morpholin-4-ylpropyl)-8-thia-4,6-diazatricyclo[7.5.0.02,7]tetradeca-1(9),2(7),5-trien-3-imine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N4OS/c19-17-16-14-5-2-1-3-6-15(14)24-18(16)20-13-22(17)8-4-7-21-9-11-23-12-10-21/h13,19H,1-12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VJRJXXGWUBQDRN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(CC1)SC3=C2C(=N)N(C=N3)CCCN4CCOCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.